Methyl 4,5-dimethoxy-2-(7-methoxybenzofuran-2-carboxamido)benzoate

• IUPAC Name: methyl 4,5-dimethoxy-2-[(7-methoxy-1-benzofuran-2-carbonyl)amino]benzoate
• InChI: InChI=1S/C20H19NO7/c1-24-14-7-5-6-11-8-17(28-18(11)14)19(22)21-13-10-16(26-3)15(25-2)9-12(13)20(23)27-4/h5-10H,1-4H3,(H,21,22)
• InChI Key: PYYMBYSUYZXZKQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NC3=CC(=C(C=C3C(=O)OC)OC)OC
• Molecular Formula: C20H19NO7
• Molecular Weight: 385.4 g/mol

Description

Methyl 4,5-dimethoxy-2-(7-methoxybenzofuran-2-carboxamido)benzoate, also known as MDB, is a synthetic compound that has gained significant attention in recent years due to its potential in scientific research. MDB belongs to the category of phenethylamine derivatives and has been shown to exhibit a range of biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of novel compounds with potential applications in medicinal chemistry has been extensively studied. For example, Owton et al. (1995) described the synthesis of an analogue of the osteoarthritis drug rhein, which involved the synthesis of various methoxy and methyl derivatives, demonstrating the compound's utility in creating pharmacologically active molecules (Owton et al., 1995).
• Abu‐Hashem et al. (2020) synthesized novel heterocyclic compounds derived from visnaginone and khellinone, showcasing the compound's role in the development of anti-inflammatory and analgesic agents. This study exemplifies the compound's relevance in creating new therapeutic agents with specific biological activities (Abu‐Hashem et al., 2020).

Potential Pharmacological Applications

• Research into the compound's derivatives has highlighted its potential in pharmacological applications. For instance, studies have synthesized derivatives showing significant inhibitory activity on cyclooxygenase-2 (COX-2), indicating potential anti-inflammatory and analgesic properties (Abu‐Hashem et al., 2020).
• The synthesis and evaluation of benzamide derivatives for their antidopaminergic properties have also been explored. Such compounds have been found equipotent with known active salicylamides, suggesting their suitability for studying dopamine D-2 mediated responses (Högberg et al., 1990).

Advanced Organic Synthesis Techniques

• Studies like that of Grinev et al. (1983) have explored the synthesis and aminomethylation of dihydroxybenzofuran derivatives, demonstrating advanced organic synthesis techniques that can be applied in the development of new chemical entities (Grinev et al., 1983).